Phyllostadimer A
Overview
Description
Phyllostadimer A is an antioxidant that can be isolated from Bamboo . It has potent antioxidant activity and inhibits lipid peroxidation .
Physical And Chemical Properties Analysis
Phyllostadimer A has a molecular weight of 810.9 and its molecular formula is C42H50O16 . It appears as a powder and is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .Scientific Research Applications
Medicine: Therapeutic Agent Development
Phyllostadimer A: has shown potential as a therapeutic agent due to its bioactive properties. It’s being explored for its efficacy in treating various diseases, including cardiovascular conditions and certain forms of cancer. The compound’s ability to modulate biological pathways makes it a candidate for drug development, particularly in the realm of personalized medicine .
Biotechnology: Enzyme Inhibition
In biotechnological research, Phyllostadimer A is utilized for its enzyme inhibitory activity. This application is crucial in the development of new biocatalysts and the study of metabolic pathways. By inhibiting specific enzymes, researchers can better understand their role in biological processes and design inhibitors that have industrial applications .
Environmental Science: Pollution Remediation
Phyllostadimer A: is being studied for its role in environmental remediation. Its chemical structure allows it to interact with pollutants, facilitating their breakdown or removal from the environment. This application is particularly relevant in the treatment of water and soil contaminated with industrial waste .
Material Science: Smart Material Fabrication
In material science, Phyllostadimer A contributes to the creation of smart materials. These materials can respond to environmental stimuli, such as changes in temperature or pH, making them useful in various industries, including construction and textiles .
Pharmacology: Drug Delivery Systems
The pharmacological application of Phyllostadimer A includes its incorporation into drug delivery systems. Due to its molecular structure, it can be used to transport drugs to specific sites within the body, increasing the efficacy of treatments and reducing side effects .
Chemistry: Synthetic Methodology
Phyllostadimer A: plays a role in the development of new synthetic methodologies in chemistry. Its unique reactive properties enable chemists to create novel compounds and materials with desired characteristics, which can be applied in various chemical industries .
Mechanism of Action
Target of Action
Phyllostadimer A is primarily an antioxidant . Its primary target is the process of lipid peroxidation , which is a type of oxidative degradation of lipids . By inhibiting lipid peroxidation, Phyllostadimer A helps to prevent cell damage that can be caused by reactive oxygen species .
Mode of Action
Phyllostadimer A interacts with its targets by inhibiting the process of lipid peroxidation . This results in a decrease in the production of harmful reactive oxygen species and subsequent oxidative stress
Biochemical Pathways
Given its role as an antioxidant, it is likely that it impacts pathways related to oxidative stress and lipid metabolism
Result of Action
The primary result of Phyllostadimer A’s action is the inhibition of lipid peroxidation, leading to a reduction in oxidative stress . This can help to prevent cell damage and maintain cellular integrity . .
Safety and Hazards
properties
IUPAC Name |
4-[(2S,5S,6R)-6-[(2R,5R,6S)-5-(4-hydroxy-3,5-dimethoxyphenyl)-2-[hydroxy-(4-hydroxy-3-methoxyphenyl)methyl]-1,4-dioxepan-6-yl]-2-[hydroxy-(4-hydroxy-3-methoxyphenyl)methyl]-1,4-dioxepan-5-yl]-2,6-dimethoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H50O16/c1-49-29-11-21(7-9-27(29)43)37(45)35-19-57-41(23-13-31(51-3)39(47)32(14-23)52-4)25(17-55-35)26-18-56-36(38(46)22-8-10-28(44)30(12-22)50-2)20-58-42(26)24-15-33(53-5)40(48)34(16-24)54-6/h7-16,25-26,35-38,41-48H,17-20H2,1-6H3/t25-,26+,35-,36+,37?,38?,41+,42- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXZQSRKEZKPRBC-GMNNXKACSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C2C(COC(CO2)C(C3=CC(=C(C=C3)O)OC)O)C4COC(COC4C5=CC(=C(C(=C5)OC)O)OC)C(C6=CC(=C(C=C6)O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)[C@H]2[C@H](CO[C@H](CO2)C(C3=CC(=C(C=C3)O)OC)O)[C@@H]4CO[C@@H](CO[C@@H]4C5=CC(=C(C(=C5)OC)O)OC)C(C6=CC(=C(C=C6)O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H50O16 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
810.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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